2-(2-Chlorophenyl)-1-(3-(methylthio)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-(3-methylsulfanylpyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C13H16ClNOS/c1-17-11-6-7-15(9-11)13(16)8-10-4-2-3-5-12(10)14/h2-5,11H,6-9H2,1H3
• InChI Key: LVIRMTSGTIPXBQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1CCN(C1)C(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C13H16ClNOS
• Molecular Weight: 269.79 g/mol

Description

2-(2-Chlorophenyl)-1-(3-(methylthio)pyrrolidin-1-yl)ethanone, also known as Methylenedioxypyrovalerone (MDPV), is a synthetic cathinone that has gained popularity in recent years due to its stimulant properties. MDPV is structurally similar to other synthetic cathinones such as mephedrone and methylone, which are commonly referred to as "bath salts.

Scientific Research Applications

Catalytic Behavior in Polymerization

Research has shown that certain metal complexes, including those derived from similar molecular structures to 2-(2-Chlorophenyl)-1-(3-(methylthio)pyrrolidin-1-yl)ethanone, exhibit catalytic behavior in the polymerization of specific monomers like ε-caprolactone and l-lactide. Magnesium-based complexes are highlighted for their higher activity, potentially due to the greater ionic character of the magnesium metal (Wang et al., 2012).

Synthesis of Substituted Derivatives

The compound has been used in the synthesis of various substituted derivatives, such as furans, pyrroles, and thiophenes, which have potential applications in diverse fields including pharmaceuticals and materials science (Yin et al., 2008).

Electro-Optic Material Development

In the field of electro-optics, similar structures have been utilized in the development of donor-acceptor chromophores and electro-optic materials. These compounds are essential for creating advanced materials with specific optical and electronic properties (Facchetti et al., 2006).

Corrosion Inhibition

A pyrrole derivative closely related to 2-(2-Chlorophenyl)-1-(3-(methylthio)pyrrolidin-1-yl)ethanone has been synthesized and studied for its potential as a corrosion inhibitor. This application is crucial in material science for protecting metals against corrosion (Louroubi et al., 2019).

Anticancer and Antimicrobial Agent Synthesis

The synthesis of new compounds incorporating structures similar to 2-(2-Chlorophenyl)-1-(3-(methylthio)pyrrolidin-1-yl)ethanone has been explored for potential use as anticancer and antimicrobial agents. This demonstrates the compound's significance in the development of new pharmaceuticals (Katariya et al., 2021).

Applications in Organic Chemistry and Catalysis

The compound and its derivatives have been used in various organic chemistry reactions and as catalysts. This includes their use in the synthesis of highly substituted pyrroles and in the polymerization of ethylene, showcasing their versatility in organic synthesis and catalytic processes (Saeidian et al., 2013), (Fernandes et al., 2002).